Cas no 58481-38-2 (6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE)

6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE structure
58481-38-2 structure
Product Name:6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
CAS No:58481-38-2
MF:C9H14BrN3O2
MW:276.13036108017
CID:948560
PubChem ID:2461625
Update Time:2025-04-19

6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

    • 6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
    • 6-amino-5-bromo-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
    • AC1M764Y
    • AC1Q1PKK
    • AG-G-06915
    • CTK5A8381
    • EN300-06670
    • MolPort-002-465-078
    • 6-Amino-5-bromo-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
    • 58481-38-2
    • AKOS017269024
    • SR-01000045362
    • DTXSID10368749
    • DB-350365
    • SR-01000045362-1
    • 6-amino-5-bromo-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C9H14BrN3O2/c1-5(2)4-13-7(11)6(10)8(14)12(3)9(13)15/h5H,4,11H2,1-3H3
    • InChI Key: XJCMWCFFTPCOAU-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C)C(N(C=1N)CC(C)C)=O)=O

Computed Properties

  • Exact Mass: 275.02702
  • Monoisotopic Mass: 275.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.64

6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE Related Literature

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